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Compound of Interest

Compound Name: Solasodine hydrochloride

Cat. No.: B1323189 Get Quote

Technical Support Center: Solasodine
Hydrochloride
This guide provides detailed information for researchers, scientists, and drug development

professionals on the long-term storage and handling of Solasodine hydrochloride solutions.

Frequently Asked Questions (FAQs)
Q1: How should I store Solasodine hydrochloride powder for long-term use?

Solasodine hydrochloride powder is hygroscopic and should be stored in a tightly sealed

container under an inert atmosphere. For maximum stability, store the powder in a freezer at

-20°C.[1][2] Following these conditions, the powder can be stable for up to three years.[3]

Q2: What is the best solvent to prepare a stock solution?

The choice of solvent depends on the experimental requirements.

Methanol: Solasodine hydrochloride is slightly soluble in methanol, and may require

heating.[2]

DMSO (Dimethyl Sulfoxide): While many suppliers list DMSO as a solvent for the free base

(Solasodine), it is also commonly used for hydrochloride salts.[4][5][6] Solasodine has a

reported solubility of around 0.5-2 mg/mL in DMSO, which can be aided by warming or
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sonication.[5][6] Note that moisture-absorbing DMSO can reduce solubility, so it is critical to

use fresh, anhydrous grade DMSO.[6]

Q3: How should I prepare and store a stock solution for long-term use?

It is highly recommended to prepare and use solutions on the same day.[4] However, if a stock

solution is required, prepare it in a high-quality anhydrous solvent like DMSO. To avoid

degradation from repeated freeze-thaw cycles, you should aliquot the solution into single-use

vials.[6] Store these aliquots tightly sealed at -80°C for optimal long-term stability.[3]

Q4: How long is a prepared stock solution of Solasodine hydrochloride stable?

The stability of the solution varies with storage temperature. While daily preparation is ideal,

aliquoted stock solutions can be stored as follows:

-80°C: Usable for up to one year.[3][6]

-20°C: Usable for up to one month.[6]

Q5: Does the Solasodine hydrochloride solution need to be protected from light?

While specific photostability studies on Solasodine hydrochloride are not widely published,

many chemical compounds, particularly hydrochloride salts, can be light-sensitive.[7][8] As a

standard laboratory best practice, it is prudent to protect solutions from light by storing them in

amber vials or by wrapping clear vials in foil, especially during long-term storage and handling.

Q6: Is there a specific handling procedure before using a frozen stock solution?

Yes. Before opening a frozen vial, it is recommended to let it equilibrate to room temperature

for at least one hour.[4] This prevents atmospheric moisture from condensing inside the cold

vial, which could compromise the solvent and the compound's stability.

Storage Conditions Summary
The following table summarizes the recommended storage conditions for Solasodine
hydrochloride in both powder and solution forms based on data from various suppliers.
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Form
Storage
Temperature

Duration
Key
Considerations

Powder -20°C Up to 3 years[3]

Must be kept in a

tightly sealed

container, under inert

atmosphere;

compound is

hygroscopic.[2]

Solution -80°C Up to 1 year[3][6]

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles.[6]

Solution -20°C Up to 1 month[6]

Suitable for shorter-

term storage.

Aliquoting is still highly

recommended.

Solution Room Temperature Use same day[4]
Not recommended for

storage.

Troubleshooting Guide
Issue 1: My Solasodine hydrochloride solution has formed a precipitate.

Cause A: Low Temperature. The compound may have precipitated out of solution upon

freezing or refrigeration.

Solution: Gently warm the vial to 37°C and vortex or sonicate the solution to redissolve the

compound.[9] Always check for full dissolution before use.

Cause B: Solvent Hydration. If using DMSO, it may have absorbed moisture, reducing the

solubility of the compound.[6]

Solution: Ensure you are using fresh, anhydrous-grade DMSO. Discard stock solutions

made with old or potentially wet solvent if precipitation is a recurring issue.
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Cause C: Concentration Exceeds Solubility. The prepared concentration may be too high for

the chosen solvent.

Solution: Check the solubility data from the supplier.[5][6] You may need to prepare a more

dilute stock solution.

Issue 2: I am observing a decrease in the biological activity of my compound.

Cause A: Degradation. The compound may have degraded due to improper storage or

handling.

Solution: Review the storage conditions (temperature, light exposure) and handling

procedures. Ensure aliquots are used to prevent freeze-thaw cycles.[6] Consider

preparing a fresh stock solution from powder. For a systematic approach, follow the

troubleshooting workflow below.

Cause B: High Temperatures. Exposure to elevated temperatures (e.g., above 40°C) can

lead to the degradation of Solasodine.[9]

Solution: Maintain proper storage temperatures and avoid leaving the solution at room

temperature for extended periods.
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Start: Decreased Compound Activity Observed

Is the stock solution older than recommended?
(>1 yr at -80C, >1 mo at -20C)

Was the solution stored at the correct temperature?

No

High probability of chemical degradation.

Yes
Were single-use aliquots used to avoid

multiple freeze-thaw cycles?

Yes

No

Was the solution protected from light?

Yes

No

No

Consider other experimental factors:
- Assay variability
- Cell line issues
- Reagent quality

Yes

Action: Prepare a fresh stock solution from powder.
Follow best practices for storage.

Click to download full resolution via product page

Troubleshooting workflow for decreased compound activity.
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Experimental Protocols
Protocol: Preparation of a Solasodine Hydrochloride
Stock Solution
This protocol describes a general procedure for preparing a stock solution for in vitro

experiments.

Acclimatization: Before opening, allow the vial of Solasodine hydrochloride powder to

warm to room temperature for at least 60 minutes to prevent moisture condensation.[4]

Solvent Preparation: Use fresh, anhydrous-grade DMSO.

Calculation: Determine the mass of powder needed to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, use the molecular weight of 450.09 g/mol for

the hydrochloride form).

Dissolution: Add the appropriate volume of DMSO to the powder. To aid dissolution, the vial

can be gently warmed to 37°C, vortexed, and/or placed in an ultrasonic bath until the

solution is clear.[9]

Aliquoting: Dispense the stock solution into single-use, sterile microcentrifuge tubes or

cryovials. Use amber-colored vials or wrap them in foil to protect from light.

Storage: Tightly seal the aliquots and label them clearly with the compound name,

concentration, and date of preparation. Store immediately at -80°C for long-term storage.
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Preparation

Storage

Step 1: Equilibrate powder vial
to room temperature

Step 2: Weigh powder and add
anhydrous solvent (e.g., DMSO)

Step 3: Facilitate dissolution
(Warm, Vortex, Sonicate)

Step 4: Ensure solution is clear
and fully dissolved

Step 5: Aliquot into single-use,
light-protected vials

Step 6: Label vials clearly
(Name, Conc., Date)

Step 7: Store immediately at -80°C

Ready for Long-Term Storage

Start

Click to download full resolution via product page

Workflow for preparing and storing stock solutions.
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Protocol: General Method for Assessing Solution
Stability by HPLC
This protocol provides a framework for a stability study. Specific parameters like the mobile

phase and column should be optimized based on available instrumentation.

Objective: To determine the percentage of Solasodine hydrochloride remaining after

storage under various conditions.

Materials:

Solasodine hydrochloride stock solution (e.g., 1 mg/mL in DMSO).

HPLC system with a UV or PDA detector.

C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[10]

HPLC-grade solvents (e.g., Methanol or Acetonitrile, and a buffer like potassium

dihydrogen phosphate).[1][10]

Procedure:

Time Zero (T0) Sample: Immediately after preparing the stock solution, dilute an aliquot to

a working concentration (e.g., 25 µg/mL) with the mobile phase. Inject this sample into the

HPLC system to obtain the initial peak area. This serves as the 100% reference.

Sample Storage: Store aliquots of the stock solution under the conditions you wish to test

(e.g., -80°C, -20°C, 4°C, room temperature; protected from light vs. exposed to light).

Time Point Analysis: At designated time points (e.g., 1 week, 1 month, 3 months), retrieve

a stored aliquot. Allow it to equilibrate to room temperature.

Sample Preparation & Injection: Prepare a sample for injection in the same manner as the

T0 sample.

Data Analysis: Compare the peak area of the principal peak from the stored sample to the

peak area from the T0 sample. The stability can be expressed as:
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% Remaining = (Peak Area at Tx / Peak Area at T0) * 100

Look for the appearance of new peaks in the chromatogram, which may indicate the

formation of degradation products.

Exemplary HPLC Conditions:

Mobile Phase: Isocratic elution with Methanol and 50 mM KH2PO4 buffer (pH 2.5) at a

ratio of 75:25 (v/v).[10]

Flow Rate: 1.0 mL/min.

Column: C18 (250 x 4.6 mm, 5 µm).[10]

Detection Wavelength: 205 nm.[10]

Injection Volume: 20 µL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scispace.com [scispace.com]

2. Solasodine, hydrochloride CAS#: 6106-33-8 [m.chemicalbook.com]

3. Solasodine hydrochloride | TargetMol [targetmol.com]

4. Solasodine | CAS:126-17-0 | Manufacturer ChemFaces [chemfaces.com]

5. Solasodine = 95 HPLC 126-17-0 [sigmaaldrich.com]

6. selleckchem.com [selleckchem.com]

7. Light-Sensitive Injectable Prescription Drugs—2022 - PMC [pmc.ncbi.nlm.nih.gov]

8. Light-Sensitive Injectable Prescription Drugs - PMC [pmc.ncbi.nlm.nih.gov]

9. Enhancement of Solasodine Extracted from Fruits of Solanum nigrum L. by Microwave-
Assisted Aqueous Two-Phase Extraction and Analysis by High-Performance Liquid

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.jyoungpharm.org/sites/default/files/JYoungPharm-11-1-21.pdf
https://www.jyoungpharm.org/sites/default/files/JYoungPharm-11-1-21.pdf
https://www.jyoungpharm.org/sites/default/files/JYoungPharm-11-1-21.pdf
https://www.benchchem.com/product/b1323189?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/optimised-methods-for-quantitative-analysis-of-solasodine-2b8r8nvo8a.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB53242453_EN.htm
https://www.targetmol.com/compound/solasodine_hydrochloride
https://www.chemfaces.com/natural/Solasodine-CFN90200.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml1141
https://www.selleckchem.com/products/solasodine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10498972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3940680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6631816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6631816/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

10. jyoungpharm.org [jyoungpharm.org]

To cite this document: BenchChem. [How to store Solasodine hydrochloride solution for long-
term use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323189#how-to-store-solasodine-hydrochloride-
solution-for-long-term-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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